![molecular formula C7H8Cl3NO B3035319 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride CAS No. 317821-71-9](/img/structure/B3035319.png)
2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex reactions, as seen in the synthesis of N-hydroxy-4-(methylamino) azobenzene and its derivatives, where alkaline hydrolysis of N-benzoyloxy compounds was performed in the presence of an antioxidant . This suggests that the synthesis of "2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride" might also require careful control of reaction conditions to prevent instability or decomposition.
Molecular Structure Analysis
Conformational studies of related compounds, such as the 2-[bis(2-chloroethyl)amino]-1,3,2-benzoxazaphosphorinane 2-oxides, were performed using NMR methods . These studies revealed different equilibria between chair-chair and chair-twist-boat conformations, influenced by substituents. This indicates that the molecular structure of "2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride" could also exhibit conformational isomerism, which could be analyzed using similar NMR techniques.
Chemical Reactions Analysis
The reactivity of related compounds to amino acids has been described, as in the case of N-hydroxy-4-(methylamino) azobenzene and its acetate . This suggests that "2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride" may also react with amino acids or other nucleophiles, which could be relevant in understanding its chemical behavior and potential applications.
Physical and Chemical Properties Analysis
Solubility and thermodynamic properties of 2-amino-4-chlorobenzoic acid were determined in various organic solvents . The solubility increased with temperature, and the solubility data were correlated with several models. This implies that the solubility of "2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride" in different solvents and its temperature dependence could be similarly analyzed to optimize purification processes.
Scientific Research Applications
1. Palladium(II) Coordination Compounds with 2-Aminooxypropanoic Acid
The research by Warnke & Trojanowska (1993) explores the interaction of 2-aminooxypropanoic acid and its methyl ester with palladium(II). This study provides insights into the chemical properties and reactions of compounds related to 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride.
2. Carcinogenic Potential of 1,4-Dichlorobenzene
Elliott & Loomis (2008) discuss 1,4-Dichlorobenzene's use in air fresheners and its possible carcinogenic properties. This study here provides context about the risks associated with chemicals similar to 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride.
3. Synthesis and Properties of Methyl Ethers of 2-Amino-2-Deoxy Sugars
Jeanloz's 1958 research here discusses the synthesis of methylated derivatives of 2-amino-2-deoxy sugars, contributing to the understanding of compounds structurally related to 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride.
4. Liquid Crystalline Hydrochlorides
Huskidc & Žigon (2008) examine liquid crystalline hydrochlorides, including their LC properties and stability. This study here offers insights into the behavior of hydrochlorides under various conditions, relevant to understanding 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride.
5. Environmental Degradation of Dichlorobenzene
Research by Schraa et al. (1986) here investigates the environmental degradation of 1,4-dichlorobenzene, providing context on the ecological impact of related compounds.
6. Synthesis of Dichloro Aminophenol
Yan Xiao-l (2015) focuses on the synthesis of 2,5-Dichloro-4-aminophenol from 1,4-dichlorobenzene, which shares a similar structural component with 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride. The study here offers insights into synthetic processes involving dichlorobenzenes.
7. Hydrodechlorination and Ring Reduction of Chlorinated Aromatic Substrates
Mitoma et al. (2009) explore the reduction of chlorinated benzenes, which is relevant for understanding the chemical behavior of 2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride. Their findings are available here.
Safety and Hazards
properties
IUPAC Name |
O-[(2,5-dichlorophenyl)methyl]hydroxylamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO.ClH/c8-6-1-2-7(9)5(3-6)4-11-10;/h1-3H,4,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQXASGKUHLPWIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CON)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Cl3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Aminooxy)methyl]-1,4-dichlorobenzene hydrochloride | |
CAS RN |
317821-71-9 |
Source
|
| Record name | Hydroxylamine, O-[(2,5-dichlorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=317821-71-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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